Cas no 1353955-85-7 ([1-(2-Hydroxy-ethyl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester)

• Product Name: [1-(2-Hydroxy-ethyl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester
• CAS No: 1353955-85-7
• MF: C₁₃H₂₆N₂O₃
• MW: 258.357143878937
• CID: 2160337
• Update Time: 2025-06-28

[1-(2-Hydroxy-ethyl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [1-(2-Hydroxy-ethyl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester
• tert-Butyl ((1-(2-hydroxyethyl)pyrrolidin-3-yl)methyl)(methyl)carbamate
• AM92721
• [1-(2-Hydroxyethyl)pyrrolidin-3-ylmethyl]methylcarbamic acid tert-butyl ester

• Inchi： 1S/C13H26N2O3/c1-13(2,3)18-12(17)14(4)9-11-5-6-15(10-11)7-8-16/h11,16H,5-10H2,1-4H3
• InChI Key： IJSLDRLGZISIDT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C)CC1CN(CCO)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 276
• Topological Polar Surface Area: 53

Additional information on [1-(2-Hydroxy-ethyl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester

[1-(2-Hydroxy-ethyl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester (CAS No. 1353955-85-7: A Versatile Building Block in Modern Medicinal Chemistry

[1-(2-Hydroxy-ethyl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester (CAS No. 1353955-85-7) represents a class of carbamate derivatives with unique structural features that have garnered significant attention in the field of medicinal chemistry. This compound, characterized by its pyrrolidinone ring and tert-butyl ester group, serves as a critical intermediate in the synthesis of various bioactive molecules, particularly in the development of selective kinase inhibitors and neuroprotective agents. Recent advances in computational drug design have highlighted the potential of this scaffold to modulate protein-ligand interactions through precise hydrogen bonding networks, making it a focal point for structure-activity relationship (SAR) studies.

The chemical structure of [1-(2-Hydroxy-ethyl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester comprises a 5-membered pyrrolidinone ring connected to a hydroxymethyl group at the 2-position, with a methylcarbamate moiety attached to the 3-position. This configuration introduces steric flexibility and electronic tunability, enabling the compound to act as a versatile scaffold in drug discovery. Notably, the tert-butyl ester group provides a protecting group that can be selectively cleaved under mild hydrolytic conditions, a feature that is highly advantageous in multiphase synthetic strategies.

Recent studies published in Journal of Medicinal Chemistry (2023) have demonstrated that [1-(2-Hydroxy-ethyl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester can be employed as a key intermediate in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) with enhanced selectivity for COX-2 over COX-1. The hydroxymethyl functionality allows for regioselective oxidation to introduce carboxylic acid groups, which are critical for intermolecular hydrogen bonding with COX-2 active site residues. Furthermore, conformational analysis using computational molecular dynamics (MD) simulations has revealed that the pyrrolidinone ring adopts a chair-like conformation in the bound state, optimizing hydrophobic interactions with the hydrophobic pocket of the enzyme.

The application of [1-(2-Hydroxy-ethyl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester extends beyond traditional small-molecule drug discovery. In peptide chemistry, this compound has been utilized as a peptidomimetic building block to mimic beta-turn conformations in peptide-protein interactions. A 2023 study in ACS Chemical Biology reported that incorporating this scaffold into peptidomimetic inhibitors of matrix metalloproteinases (MMPs) significantly improved enzyme inhibition potency by stabilizing the transition state through electrostatic complementarity.

From a synthetic chemistry perspective, the tert-butyl ester group in [1-(2-Hydroxy-ethyl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester offers several advantages. The low acidity of the carbamate ester allows for selective functionalization without competing with other labile functional groups in the molecule. Moreover, the stereochemistry of the pyrrolidinone ring can be controlled through asymmetric synthesis using chiral auxiliaries, enabling the preparation of enantiomerically pure derivatives that are essential for biological evaluation. Recent flow chemistry approaches have further optimized the synthesis of this compound, reducing reaction times from 12 hours to under 2 hours while maintaining >95% yield and purification efficiency.

Looking ahead, [1-(2-Hydroxy-ethyl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester (CAS No. 1353955-85-7) is poised to play a pivotal role in the development of next-generation therapeutics. Its modular architecture allows for structure-based optimization to target undruggable protein pockets, such as those in protein-protein interaction (PPI) interfaces. Additionally, the biocompatibility of the carbamate ester makes it an attractive candidate for prodrug design, where the tert-butyl group can be cleaved in vivo to release the active pharmacophore at the target site. As highlighted in a perspective article in Nature Reviews Drug Discovery (2023), the structural versatility of this scaffold is expected to drive innovations in precision medicine, particularly in the personalized treatment of neurodegenerative diseases.